Cas no 2172480-72-5 (tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate)

Tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. Its pyrrolidine core, functionalized with a hydroxyl group and a protected amine (Boc group), enhances reactivity and selectivity in further derivatization. The presence of the 1,4-dimethylpyrazole moiety contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic systems. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in multi-step synthetic routes. Its structural features make it suitable for applications in medicinal chemistry, including the synthesis of potential drug candidates targeting enzyme inhibition or receptor modulation.
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate structure
2172480-72-5 structure
Product Name:tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
CAS No:2172480-72-5
MF:C14H23N3O3
MW:281.35072350502
CID:6258577
PubChem ID:165553734
Update Time:2025-06-08

tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
    • 2172480-72-5
    • EN300-1636776
    • Inchi: 1S/C14H23N3O3/c1-9-6-15-16(5)12(9)10-7-17(8-11(10)18)13(19)20-14(2,3)4/h6,10-11,18H,7-8H2,1-5H3
    • InChI Key: NIKPOOVTEIMARB-UHFFFAOYSA-N
    • SMILES: OC1CN(C(=O)OC(C)(C)C)CC1C1=C(C)C=NN1C

Computed Properties

  • Exact Mass: 281.17394160g/mol
  • Monoisotopic Mass: 281.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.6Ų

tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1636776-0.05g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
0.05g
$1104.0 2023-06-04
Enamine
EN300-1636776-0.1g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
0.1g
$1157.0 2023-06-04
Enamine
EN300-1636776-0.25g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
0.25g
$1209.0 2023-06-04
Enamine
EN300-1636776-0.5g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
0.5g
$1262.0 2023-06-04
Enamine
EN300-1636776-1.0g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
1g
$1315.0 2023-06-04
Enamine
EN300-1636776-2.5g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
2.5g
$2576.0 2023-06-04
Enamine
EN300-1636776-5.0g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
5g
$3812.0 2023-06-04
Enamine
EN300-1636776-10.0g
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
10g
$5652.0 2023-06-04
Enamine
EN300-1636776-50mg
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
50mg
$827.0 2023-09-22
Enamine
EN300-1636776-100mg
tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate
2172480-72-5
100mg
$867.0 2023-09-22

tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate Related Literature

Additional information on tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172480-72-5)

Tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172480-72-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolidines and features a unique combination of functional groups, including a tert-butyl ester, a hydroxyl group, and a substituted pyrazole ring. The structural complexity of this molecule offers a wide range of possibilities for chemical modifications and biological activities.

The tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate is synthesized through a multi-step process involving the protection and deprotection of functional groups, as well as the formation of the pyrazole ring. The tert-butyl ester group provides stability and solubility properties, making it an attractive candidate for drug development. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for binding to biological targets. The 1,4-dimethyl-substituted pyrazole ring is known for its bioactive properties and has been extensively studied in various medicinal chemistry contexts.

Recent research has highlighted the potential of tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate in the treatment of neurological disorders. Studies have shown that compounds with similar structures exhibit potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its neuroprotective properties, tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate has shown promise in the field of anti-inflammatory research. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and alleviating symptoms.

The pharmacokinetic properties of tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate have also been investigated to ensure its suitability for therapeutic applications. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it a viable candidate for oral administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term use in clinical settings.

In the context of drug discovery and development, tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate serves as a valuable lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes to various protein targets. These studies have provided insights into the molecular mechanisms underlying its biological activities and have guided the optimization of its structure to enhance potency and selectivity.

The synthesis of tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate involves several key steps. Initially, the tert-butyl ester is formed by reacting tert-butanol with an appropriate carboxylic acid or acid chloride under suitable conditions. The pyrrolidine ring is then constructed through a ring-closing metathesis reaction or another suitable method. Finally, the hydroxyl group is introduced via a selective reduction or substitution reaction. Each step requires careful control of reaction conditions to ensure high yields and purity.

The potential applications of tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate extend beyond pharmaceuticals. In materials science, this compound can be used as a building block for the synthesis of advanced polymers with unique properties such as enhanced mechanical strength and thermal stability. Additionally, its ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and coordination chemistry.

In conclusion, tert-butyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172480-72-5) is a versatile organic compound with significant potential in various fields of chemistry and biology. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent